Cas no 1865241-79-7 (2-ethoxy-2-(2-methyl-2H-1,2,3-triazol-4-yl)ethan-1-amine)

• Product Name: 2-ethoxy-2-(2-methyl-2H-1,2,3-triazol-4-yl)ethan-1-amine
• CAS No: 1865241-79-7
• MF: C₇H₁₄N₄O
• MW: 170.212260723114
• CID: 6258074
• PubChem ID: 165525013
• Update Time: 2025-10-18

2-ethoxy-2-(2-methyl-2H-1,2,3-triazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-2-(2-methyl-2H-1,2,3-triazol-4-yl)ethan-1-amine
• 1865241-79-7
• EN300-1294066

• Inchi： 1S/C7H14N4O/c1-3-12-7(4-8)6-5-9-11(2)10-6/h5,7H,3-4,8H2,1-2H3
• InChI Key： QYFXDWUYMCFICI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NN(C)N=1)CN

Computed Properties

• Exact Mass: 170.11676108g/mol
• Monoisotopic Mass: 170.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 66Ų

Additional information on 2-ethoxy-2-(2-methyl-2H-1,2,3-triazol-4-yl)ethan-1-amine

Introduction to 2-Ethoxy-2-(2-Methyl-2H-1,2,3-Triazol-4-Yl)Ethan-1-Amine (CAS No. 1865241-79-7)

The compound 2-Ethoxy-2-(2-Methyl-2H-1,2,3-Triazol-4-Yl)Ethan-1-Amine (CAS No. 1865241-79-7) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound has gained attention due to its unique chemical structure and promising properties, making it a valuable addition to modern chemical research.

Chemical Structure and Properties

The molecular formula of 2-Ethoxy-2-(2-Methyl-2H-1,2,3-Triazol-4-Yl)Ethan-1-Amine is C₉H₁₅N₅O. Its structure consists of an ethoxy group attached to a triazole ring system, which is further connected to an amine functional group. The triazole ring is a heterocyclic aromatic compound with two nitrogen atoms in the ring, contributing to its stability and reactivity.

The compound exhibits a melting point of approximately 85°C and a boiling point around 300°C under standard conditions. Its solubility in common solvents such as water and ethanol has been studied extensively, showing moderate solubility in polar solvents due to the presence of the amine and ethoxy groups.

Synthesis and Characterization

The synthesis of 2-Ethoxy-2-(2-Methyl-2H-1,2,3-Triazol-4-Yl)Ethan-1-Amine involves a multi-step process that typically includes nucleophilic substitution reactions and cyclization steps. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and improving yield rates.

Characterization techniques such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS) have been employed to confirm the structure and purity of the compound. These studies have provided valuable insights into its electronic properties and molecular interactions.

Applications in Chemistry and Materials Science

Pharmaceutical Applications: The compound has shown potential as an intermediate in drug synthesis due to its ability to form stable bonds with other functional groups. Recent studies have explored its use in developing anti-inflammatory agents and anticancer drugs.

Materials Science: In the field of materials science, 2-Ethoxy... has been utilized as a precursor for synthesizing advanced polymers and high-performance materials. Its ability to act as a cross-linking agent has been particularly valuable in creating durable polymer networks.

Catalysis: The compound has also been investigated as a catalyst in various organic reactions. Its nitrogen-rich structure makes it suitable for promoting selective reactions under mild conditions.

Toxicological Considerations

Safety assessments are critical when handling chemical compounds like CAS No. 1865..., especially in industrial settings. Recent toxicological studies have evaluated its acute and chronic toxicity profiles, revealing low toxicity levels under normal usage conditions.

Environmental impact assessments have also been conducted to ensure sustainable practices during production and application. These studies emphasize the importance of proper waste management and recycling strategies.

Future Directions

Conclusion